BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physical Properties of
Tetradecahydroanthracene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetradecahydroanthracene

Cat. No.: B3428247
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Introduction

Tetradecahydroanthracene (Ci4Hz4, molar mass: 192.34 g/mol ) is a saturated polycyclic
hydrocarbon, a fully hydrogenated derivative of anthracene.[1] Its molecular structure consists
of three fused cyclohexane rings, leading to the existence of several stereoisomers. The
physical properties of these isomers can vary significantly due to differences in their three-
dimensional conformations. This technical guide provides a comprehensive overview of the
known physical properties of Tetradecahydroanthracene, including its various isomers. It
details the experimental methodologies for determining these properties and presents the data
in a clear, comparative format.

Physical Properties of Tetradecahydroanthracene
Isomers

The physical properties of Tetradecahydroanthracene are highly dependent on the specific
stereoisomer. The data available for several isomers are summarized in the tables below. It is
important to note that some of the presented data are estimates or have been calculated using
computational methods.

Table 1. General and Isomer-Specific Identification
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Property Value Source
Molecular Formula C14H24 [1]
Molecular Weight 192.34 g/mol [1]

CAS Number (General) 6596-35-6 [2][3]

CAS Number (trans-anti-trans)  28071-99-0

CAS Number (trans-syn-trans) 1755-19-7 [4]
CAS Number

19128-78-0 [5]
((4aa,8aa0,9aa,10a0)-)
CAS Number ((4aa, 8aaq, 9aaq,

2109-05-9 [6]
10ap)-)
CAS Number ((4aa, 8ap, 9aaq,

29863-91-0 [7]

10ap)-)

Table 2: Melting and Boiling Points

Isomer Melting Point (°C) Boiling Point (°C) Source

1,2,3,4,4a,5,6,7,8,8a,9

,9a,10,10a- 263.35 (rough
47-49 _
tetradecahydroanthrac estimate)
ene
Tetradecahydroanthra )
Not Available 273.7 at 760 mmHg

cene (general)

trans-anti-trans- ) ]
Not Available Not Available [8]
Perhydroanthracene

trans-syn-trans- _
6.37 Not Available 9]
Perhydroanthracene

Table 3: Density and Refractive Index

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Tetradecahydroanthracene
https://pubchem.ncbi.nlm.nih.gov/compound/Tetradecahydroanthracene
https://www.chemsrc.com/en/cas/6596-35-6_417021.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6596356&Mask=4
https://www.chemeo.com/cid/66-568-9/Anthracene-tetradecahydro-4a-alpha-8a-alpha-9a-beta-10a-alpha.pdf
https://www.chemeo.com/cid/66-126-9/Anthracene-tetradecahydro-4a-alpha-8a-alpha-9a-alpha-10a-alpha
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2109059
https://webbook.nist.gov/cgi/inchi?ID=C29863910&Mask=8
https://www.scribd.com/document/823152856/Enthalpies-of-Sublimation-of-Organic-and-Organometallic-Compounds
https://www.chemeo.com/cid/10-795-8/Perhydroanthracene-4a-alpha-8a-alpha-9a-alpha-10a-beta
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Isomer Density (g/lcm?) Refractive Index Source

1,2,3,4,4a,5,6,7,8,8a,9
,9a,10,10a- 0.9200 (rough )

_ 1.5600 (estimate)
tetradecahydroanthrac  estimate)

ene

Tetradecahydroanthra _
0.914 Not Available
cene (general)

Table 4: Solubility and Partition Coefficient

Property Value Method Source
LogP (Octanol/Water )
N o 4.393 Crippen Method [10]
Partition Coefficient)
Log1oWS (Water )
-4.40 Crippen Method [10]

Solubility in mol/l)

Experimental Protocols

The following sections describe generalized experimental methodologies for determining the
key physical properties of solid and liquid organic compounds like
Tetradecahydroanthracene.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
pure crystalline organic compounds, the melting point is a sharp, characteristic value.[11]

Methodology: Capillary Tube Method[12]

o Sample Preparation: A small amount of the finely powdered solid
Tetradecahydroanthracene isomer is packed into a thin-walled capillary tube, sealed at one
end, to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is attached to a thermometer, with the sample
positioned adjacent to the thermometer bulb. This assembly is then placed in a heating bath
(e.g., a Thiele tube with mineral oil or a modern melting point apparatus with a heated block).
[11]

Heating: The heating bath is heated slowly and steadily, at a rate of approximately 1-2 °C per
minute as the melting point is approached.[13]

Observation: The temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the last crystal disappears (the completion of melting)
are recorded. This range is the melting point of the sample.[12]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.

Methodology: Small-Scale Capillary Method[14][15]

Sample Preparation: A small volume (a few drops) of the liquid Tetradecahydroanthracene
isomer is placed in a small test tube or fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.

Heating: The test tube is attached to a thermometer and heated gently in a suitable heating
bath (e.g., an aluminum block or oil bath).[15]

Observation: As the liquid heats up, a stream of bubbles will emerge from the open end of
the inverted capillary tube. The heat is then removed. The temperature at which the liquid
just begins to enter the capillary tube upon cooling is recorded as the boiling point.[16]

Density Determination

Density is the mass of a substance per unit volume.

Methodology: Volumetric Flask Method[17]
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e Mass Measurement of Empty Flask: A clean, dry volumetric flask of a known volume (e.g., 1
mL or 5 mL) is accurately weighed on an analytical balance.

» Mass Measurement of Filled Flask: The flask is filled to the calibration mark with the liquid
Tetradecahydroanthracene isomer, ensuring no air bubbles are present. The exterior of the
flask is dried, and it is weighed again.

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty flask
from the mass of the filled flask. The density is then calculated by dividing the mass of the
liquid by the volume of the flask.[18]

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative Assessment[19][20]

o Sample Preparation: A small, measured amount (e.g., 25 mg of solid or 0.05 mL of liquid) of
the Tetradecahydroanthracene isomer is placed in a test tube.

e Solvent Addition: A measured volume (e.g., 0.75 mL) of the solvent (e.g., water, ethanol,
hexane) is added to the test tube in portions.[20]

o Observation: After each addition, the test tube is vigorously shaken. The sample is classified
as soluble if it completely dissolves to form a homogeneous solution. It is classified as
insoluble if a separate phase remains. For liquid-liquid systems, the terms miscible and
immiscible are used.[19]

Visualizations
Experimental Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
key physical properties of a Tetradecahydroanthracene isomer.
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4 Physical Property Characterization of a Tetradecahydroanthracene Isomer
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(for solids) (for liquids)

Click to download full resolution via product page
Workflow for Physical Property Determination.

Conclusion

This technical guide has summarized the available data on the physical properties of
Tetradecahydroanthracene and its isomers. The provided experimental protocols offer a
foundation for the consistent and accurate determination of these properties. Due to the
existence of multiple stereoisomers, careful separation and purification are crucial before
characterization. The presented data and methodologies are intended to be a valuable
resource for researchers and professionals working with this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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